Cas no 2580233-54-9 (Tert-butyl 1-(aminomethyl)cyclopent-3-ene-1-carboxylate)

• Product Name: Tert-butyl 1-(aminomethyl)cyclopent-3-ene-1-carboxylate
• CAS No: 2580233-54-9
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5660589
• PubChem ID: 165888832
• Update Time: 2025-06-08

Tert-butyl 1-(aminomethyl)cyclopent-3-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580233-54-9
• EN300-27728009
• tert-butyl 1-(aminomethyl)cyclopent-3-ene-1-carboxylate
• Tert-butyl 1-(aminomethyl)cyclopent-3-ene-1-carboxylate

• Inchi： 1S/C11H19NO2/c1-10(2,3)14-9(13)11(8-12)6-4-5-7-11/h4-5H,6-8,12H2,1-3H3
• InChI Key： CXCFTERIPZWVEJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CN)CC=CC1)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 1-(aminomethyl)cyclopent-3-ene-1-carboxylate

Introduction to Tert-butyl 1-(aminomethyl)cyclopent-3-ene-1-carboxylate (CAS No. 2580233-54-9)

Tert-butyl 1-(aminomethyl)cyclopent-3-ene-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2580233-54-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of cyclopentene derivatives, characterized by a five-membered cycloalkene ring substituted with functional groups that enhance its reactivity and potential biological activity. The presence of both an amine and a carboxylate group in its molecular structure makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structure of Tert-butyl 1-(aminomethyl)cyclopent-3-ene-1-carboxylate is of particular interest due to its unique combination of functional moieties. The tert-butyl group, a bulky alkyl group, provides steric hindrance that can influence the compound's solubility and interactions with biological targets. Meanwhile, the amine functionality (-NH2) serves as a nucleophilic site for further chemical modifications, while the carboxylate group (-COO-) enhances water solubility and allows for salt formation, which is crucial for pharmaceutical applications. This dual functionality makes it an attractive building block for medicinal chemists seeking to design molecules with tailored properties.

In recent years, there has been growing interest in cyclopentene derivatives as pharmacophores due to their ability to mimic natural products and exhibit diverse biological activities. The amine-substituted cyclopentenes have been particularly studied for their potential as intermediates in the synthesis of bioactive molecules. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in inflammatory pathways, making them candidates for therapeutic intervention in chronic inflammatory diseases.

One of the most compelling aspects of Tert-butyl 1-(aminomethyl)cyclopent-3-ene-1-carboxylate is its utility as a precursor in the synthesis of more complex scaffolds. The flexibility of its molecular framework allows for modifications at multiple positions, enabling chemists to explore a wide range of structural variations. This adaptability is particularly valuable in drug discovery pipelines, where iterative design and optimization are essential for identifying lead compounds with high efficacy and low toxicity.

The synthesis of Tert-butyl 1-(aminomethyl)cyclopent-3-ene-1-carboxylate typically involves multi-step organic reactions that require precise control over reaction conditions. Key steps often include cyclization reactions to form the cyclopentene ring, followed by functionalization at specific positions using reagents such as Grignard reagents or organolithium compounds. The introduction of the amine and carboxylate groups is typically achieved through nucleophilic substitution or reduction reactions, respectively. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have also been employed to improve yields and selectivity.

From a biological perspective, Tert-butyl 1-(aminomethyl)cyclopent-3-ene-1-carboxylate has shown intriguing interactions with various biological targets. Preliminary studies suggest that it may modulate the activity of enzymes involved in metabolic pathways relevant to neurological disorders. Additionally, its structural features are reminiscent of natural products known to exhibit antimicrobial properties, prompting investigations into its potential as an antimicrobial agent or scaffold for developing novel antibiotics.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like cyclopentenes in drug development. These structures often exhibit favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. The amine and carboxylate functionalities further enhance their appeal by providing multiple sites for derivatization, allowing for fine-tuning of pharmacological profiles. As a result, compounds like Tert-butyl 1-(aminomethyl)cyclopent-3-ene-1-carboxylate are being explored as candidates for treating a variety of diseases.

In conclusion,Tert-butyl 1-(aminomethyl)cyclopent-3-ene-1-carboxylate (CAS No. 2580233-54-9) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and versatile reactivity make it an invaluable intermediate for synthesizing complex bioactive molecules. As research continues to uncover new applications for this compound,its role in drug discovery is likely to expand, contributing to advancements in treating various human diseases.